Hierarchical structural silica-fiber-woven/mullite-whisker material prepared by surface etching and gas-phase reaction†
RSC Advances Pub Date: 2014-05-14 DOI: 10.1039/C4RA01196A
Abstract
Hierarchical structural silica-fiber-woven/mullite-whisker material was prepared by surface etching and gas-phase reaction. In the material, the silica-fiber-woven served as the substrate, and a mass of mullite whiskers grew on the silica fibers by fluorine-catalyzed gas-phase reactions (mixed AlF3–SiO2 powders were used as the raw material). The silica-fiber-woven was first etched by fluorine-rich gas, which was produced in the gas-phase reaction. The etching pits on the silica fibers offered nucleate sites for the mullite whiskers' growth. The volume density, tensile strength and thermal conductivity of the hierarchical structural silica-fiber-woven/mullite-whisker material were 0.572 g cm−3, 0.441 MPa and 0.1233 W m−1 K−1, respectively, indicating the suitability of the material for use as a heat-sealing/insulation gasket at high temperatures.
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